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Compound of Interest

Compound Name: H-Val-OMe.HCl

Cat. No.: B554925 Get Quote

Researchers and drug development professionals require robust safety protocols to ensure

personal and environmental well-being when handling chemical compounds. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

H-Val-OMe.HCl (L-Valine methyl ester hydrochloride), a common reagent in peptidomimetics

and biological research.

Personal Protective Equipment (PPE) for H-Val-
OMe.HCl
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure. H-Val-OMe.HCl may be harmful if inhaled, swallowed, or absorbed

through the skin, and can cause irritation to the skin, eyes, and respiratory tract.[1][2] The

following table summarizes the recommended PPE for handling this compound.
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Protection Type Required PPE Specifications & Notes

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Hand Protection Chemical-resistant gloves

Inspect gloves prior to use and

dispose of contaminated

gloves in accordance with

laboratory practices.

Body Protection Laboratory coat

A lab coat should be worn to

protect against skin contact.[1]

For larger spills, a full suit may

be necessary.[1]

Respiratory Protection Dust mask or respirator

A type N95 (US) or type P1

(EN143) respirator filter is

recommended, especially

when handling the powder

form.[4] Use in a well-

ventilated area is crucial.[5]

Operational Plan for Handling H-Val-OMe.HCl
Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

The following diagram and procedural steps outline the safe handling of H-Val-OMe.HCl from

reception to disposal.
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Caption: Workflow for the safe handling of H-Val-OMe.HCl.
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Procedural Steps:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for H-Val-OMe.HCl before beginning any

work.

Ensure all necessary PPE is available and in good condition.

Don the appropriate PPE as outlined in the table above.

Handling:

All handling of H-Val-OMe.HCl powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation risks.[1][5]

Avoid the formation of dust when weighing and transferring the compound.[1][5]

Keep the container tightly closed when not in use.[1]

Store the compound in a cool, dry, and well-ventilated place, away from heat and sources

of ignition.[1][3]

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty

of soap and water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Disposal Plan for H-Val-OMe.HCl
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Proper disposal of H-Val-OMe.HCl and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Steps:
Segregation:

Collect all waste material, including unused H-Val-OMe.HCl, contaminated PPE, and

cleaning materials, in a designated and clearly labeled hazardous waste container.

Containerization:

Use a suitable, closed container for disposal.[5]

Ensure the container is properly labeled with the chemical name and associated hazards.

Disposal Protocol:

Waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[1]

Do not dispose of H-Val-OMe.HCl down the drain.[5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

handle H-Val-OMe.HCl, fostering a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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